1-[3-(4-Octylphenoxy)-2-oxopropyl]indole-5-carboxylic acid

• CAS No.: 741605-76-5
• Molecular Formula: C26H31NO4
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 1-[3-(4-octylphenoxy)-2-oxopropyl]indole-5-carboxylic acid
• InChI: InChI=1S/C26H31NO4/c1-2-3-4-5-6-7-8-20-9-12-24(13-10-20)31-19-23(28)18-27-16-15-21-17-22(26(29)30)11-14-25(21)27/h9-17H,2-8,18-19H2,1H3,(H,29,30)
• InChI Key: QGRRJJFZKZREIR-UHFFFAOYSA-N
• SMILES: CCCCCCCCC1=CC=C(C=C1)OCC(=O)CN2C=CC3=C2C=CC(=C3)C(=O)O
• Synonyms: 1-(3-(4-octylphenoxy)-2-oxopropyl)indole-5-carboxylic acid; OOIC acid

Description

1-[3-(4-Octylphenoxy)-2-oxopropyl]indole-5-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C26H31NO4 and its molecular weight is 421.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

0.222 g (0.465 mmol) tert-butyl-1-[3-(4-octylphenoxy)-2-oxopropyl]indole-5-carboxylate is dissolved in 60 ml absolute dichloromethane and mixed with 3.98 g (34.9 mmol) trifluoroacetic acid. Having stirred at room temperature for 4 hours, concentration to dryness is carried out on the rotary evaporator. Two admixtures with hexane and respective concentration to dryness on the rotary evaporator leave as a crude product a brownish solid which is purified on an RP-HPLC column by means of chromatography (stationary phase: cromasil, mobile phase acetonitrile/water 80:20) and yields the product as a white solid.